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For Researchers, Scientists, and Drug Development Professionals

Introduction

AM103 is a novel, potent, and selective inhibitor of the 5-lipoxygenase-activating protein
(FLAP).[1][2] It has shown potential as a therapeutic agent for respiratory diseases, particularly
asthma, by targeting the production of leukotrienes, which are key pro-inflammatory mediators.
[1][3] This document provides detailed application notes and protocols for the use of AM103 in
preclinical and in vitro studies of respiratory diseases.

Mechanism of Action

AM103 exerts its anti-inflammatory effects by binding to FLAP, an integral membrane protein
necessary for the activation of 5-lipoxygenase (5-LO).[1][2] This interaction prevents the
translocation of 5-LO to the nuclear membrane and its subsequent conversion of arachidonic
acid into leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (CysLTs:
LTC4, LTD4, and LTE4).[1] By inhibiting this pathway, AM103 effectively reduces the
downstream inflammatory responses associated with these mediators, such as eosinophil
recruitment, mucus production, and bronchoconstriction.
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Arachidonic Acid LTB4
/' Airway
FLAP [—P 5-LO —> LTA4 \
CysLTs

Sensitization Phase

Day 0: IP Injection
(OVA + Alum)

Day 14: IP Injection
(OVA + Alum)

Challende Phase

Day 21: Intranasal OVA
(AM103 administered prior)

Day 22: Intranasal OVA
(AM103 administered prior)

Day 23: Intranasal OVA
(AM103 administered prior)

Analysi$ Phase

Day 24: Euthanasia & BALF Collection

Cell differentials, Cytokine/Leukotriene analysis (ELISA), Eosinophil Peroxidase Assay
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Oral Administration of AM103 or Vehicle

1 hour prior

Intraperitoneal Injection of Zymosan

'

Incubation Period (e.g., 4 hours)

'

Peritoneal Lavage

:

Analysis of Lavage Fluid:
- Leukocyte counts
- LTB4 and CysLT levels (ELISA)
- Plasma protein extravasation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for AM103 in
Respiratory Disease Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8567433#using-am103-in-studies-of-respiratory-
diseases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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